Cas no 64450-10-8 (1,2-Propanediamine, N1,2-dimethyl-N1-phenyl-)

• Product Name: 1,2-Propanediamine, N1,2-dimethyl-N1-phenyl-
• CAS No: 64450-10-8
• MF: C₁₁H₁₈N₂
• MW: 178.274022579193
• CID: 831632
• Update Time: 2026-04-29

1,2-Propanediamine, N1,2-dimethyl-N1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediamine, N1,2-dimethyl-N1-phenyl-
• N-(2-AMINO-2-METHYLPROPYL)-N-METHYLANILINE
• N¹,2-Dimethyl-N¹-phenyl-1,2-propanediamine
• 1,1,N2-Trimethyl-N2-phenyl-aethandiyldiamin
• 1,1,N2-trimethyl-N2-phenyl-ethanediyldiamine
• 1.1.N2-Trimethyl-N2-phenyl-aethylendiamin
• 2-Amino-1-(N-methyl-anilino)-2-methyl-propan
• 2-methyl-1-(naphthalen-2-yl)-2-nitropropanol
• 2-methyl-1-(N-methylanilino)-2-propylamine
• 2-Naphthalenemethanol,a-(1-methyl-1-nitroethyl)-
• AG-H-11284
• CTK5E4847
• KB-68957
• N-Methyl-N-phenyl-2-methyl-1,2-propanediamine
• SureCN4609324

• Inchi： InChI=1S/C11H18N2/c1-11(2,12)9-13(3)10-7-5-4-6-8-10/h4-8H,9,12H2,1-3H3
• InChI Key： SLNMXDGLEJKHEQ-UHFFFAOYSA-N
• SMILES： CC(C)(CN(C)C1=CC=CC=C1)N

Computed Properties

• Exact Mass: 178.14714
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 29.26